Cas no 1804379-42-7 (3-fluoro-5-methoxy-pyridin-4-amine)

• Product Name: 3-fluoro-5-methoxy-pyridin-4-amine
• CAS No: 1804379-42-7
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 4899512
• PubChem ID: 118816980
• Update Time: 2026-02-27

3-fluoro-5-methoxy-pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• COC1=CN=CC(F)=C1N
• 3-Fluoro-5-methoxypyridin-4-amine
• 4-Amino-3-fluoro-5-methoxypyridine
• 3-fluoro-5-methoxy-pyridin-4-amine
• SCHEMBL18114233
• 3-fluoro-5-methoxy-4-Pyridinamine
• MFCD28722402
• CS-0373578
• 1804379-42-7
• SY318226
• starbld0017998
• PS-16096
• DB-411082

• Inchi： 1S/C6H7FN2O/c1-10-5-3-9-2-4(7)6(5)8/h2-3H,1H3,(H2,8,9)
• InChI Key： WNYVDULNFQKSBB-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1N)OC

Computed Properties

• Exact Mass: 142.05424101g/mol
• Monoisotopic Mass: 142.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.1

Additional information on 3-fluoro-5-methoxy-pyridin-4-amine

Professional Introduction to 3-Fluoro-5-Methoxy-pyridin-4-amine (CAS No. 1804379-42-7)

3-Fluoro-5-methoxy-pyridin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1804379-42-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and methoxy substituents in its molecular structure contributes to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₆H₇FN₂O, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The pyridine core, a six-membered aromatic heterocycle containing nitrogen, is a common motif in many bioactive molecules. The specific arrangement of the fluoro and methoxy groups at the 3rd and 5th positions, respectively, along with the amine functional group at the 4th position, imparts distinct electronic and steric properties that influence its interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The introduction of a fluoro atom can significantly modulate the electronic distribution within the molecule, leading to more potent and selective drug candidates. Similarly, the methoxy group can serve as a pharmacophore or participate in hydrogen bonding interactions, further enhancing the compound's biological activity.

The synthesis of 3-fluoro-5-methoxy-pyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and protecting group strategies are commonly utilized in its preparation.

Recent studies have highlighted the potential of 3-fluoro-5-methoxy-pyridin-4-amine as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules targeting various diseases, including cancer, inflammation, and neurological disorders. For instance, research has demonstrated its utility in generating kinase inhibitors that exhibit high selectivity for specific disease-related pathways.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and interaction energies with potential biological targets. These insights have guided medicinal chemists in optimizing lead compounds for better efficacy and reduced side effects. Additionally, spectroscopic methods such as NMR spectroscopy and mass spectrometry have provided valuable information about the compound's structure and purity.

The pharmacological profile of 3-fluoro-5-methoxy-pyridin-4-amine has been extensively studied in preclinical models. Initial findings suggest that it exhibits promising activity against certain enzymatic targets, making it a candidate for further development into a therapeutic drug. However, comprehensive toxicological assessments are necessary to evaluate its safety profile before moving into clinical trials. These studies will also help determine appropriate dosing regimens and potential adverse effects.

The impact of fluorinated pyridines on drug design principles cannot be ignored. The ability to fine-tune electronic properties through fluorine substitution has revolutionized medicinal chemistry over the past few decades. Compounds like 3-fluoro-5-methoxy-pyridin-4-amine exemplify how structural modifications can lead to significant improvements in drug efficacy and pharmacokinetics. As research continues to uncover new applications for this class of compounds, their importance in modern drug development is likely to grow.

In conclusion, 3-fluoro-5-methoxy-pyridin-4-amine (CAS No. 1804379-42-7) represents a fascinating compound with immense potential in pharmaceutical applications. Its unique structural features combined with recent advancements in synthetic chemistry make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As ongoing research continues to elucidate its biological activities and mechanisms of action, this compound is poised to play a crucial role in future drug discovery efforts.